N'-{2-[(3-bromobenzyl)oxy]benzylidene}-4-methylbenzenesulfonohydrazide

• IUPAC Name: N-[(E)-[2-[(3-bromophenyl)methoxy]phenyl]methylideneamino]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C21H19BrN2O3S/c1-16-9-11-20(12-10-16)28(25,26)24-23-14-18-6-2-3-8-21(18)27-15-17-5-4-7-19(22)13-17/h2-14,24H,15H2,1H3/b23-14+
• InChI Key: AVDDMIUYXIWWAC-OEAKJJBVSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC=CC=C2OCC3=CC(=CC=C3)Br
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CC=CC=C2OCC3=CC(=CC=C3)Br
• Molecular Formula: C21H19BrN2O3S
• Molecular Weight: 459.4 g/mol

Description

N'-{2-[(3-bromobenzyl)oxy]benzylidene}-4-methylbenzenesulfonohydrazide, also known as BBMSH, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-{2-[(3-bromobenzyl)oxy]benzylidene}-4-methylbenzenesulfonohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. In particular, N'-{2-[(3-bromobenzyl)oxy]benzylidene}-4-methylbenzenesulfonohydrazide has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in tissue remodeling and inflammation.
Biochemical and Physiological Effects:
N'-{2-[(3-bromobenzyl)oxy]benzylidene}-4-methylbenzenesulfonohydrazide has been shown to have a variety of biochemical and physiological effects, depending on the specific application. In medicinal chemistry, N'-{2-[(3-bromobenzyl)oxy]benzylidene}-4-methylbenzenesulfonohydrazide has been shown to inhibit the growth of various types of cancer cells and bacteria. In material science, N'-{2-[(3-bromobenzyl)oxy]benzylidene}-4-methylbenzenesulfonohydrazide has been used as a building block for the synthesis of materials with high surface area and porosity. In environmental science, N'-{2-[(3-bromobenzyl)oxy]benzylidene}-4-methylbenzenesulfonohydrazide has been used as a sensor for detecting heavy metal ions in water.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-{2-[(3-bromobenzyl)oxy]benzylidene}-4-methylbenzenesulfonohydrazide is its versatility, as it can be used in a variety of applications in different fields. Additionally, N'-{2-[(3-bromobenzyl)oxy]benzylidene}-4-methylbenzenesulfonohydrazide is relatively easy to synthesize and can be obtained in high yield. However, one of the limitations of N'-{2-[(3-bromobenzyl)oxy]benzylidene}-4-methylbenzenesulfonohydrazide is its limited solubility in water, which can make it difficult to use in certain applications.

Future Directions

For the study of N'-{2-[(3-bromobenzyl)oxy]benzylidene}-4-methylbenzenesulfonohydrazide include further investigation of its potential applications in medicinal chemistry, material science, and environmental science.

Synthesis Methods

N'-{2-[(3-bromobenzyl)oxy]benzylidene}-4-methylbenzenesulfonohydrazide can be synthesized through a multistep process that involves the reaction between 3-bromobenzyl alcohol and 4-methylbenzenesulfonyl chloride, followed by the reaction between the resulting compound and hydrazine hydrate. The final step involves the condensation of the resulting hydrazide with 2-hydroxybenzaldehyde, which yields N'-{2-[(3-bromobenzyl)oxy]benzylidene}-4-methylbenzenesulfonohydrazide.

Scientific Research Applications

N'-{2-[(3-bromobenzyl)oxy]benzylidene}-4-methylbenzenesulfonohydrazide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, N'-{2-[(3-bromobenzyl)oxy]benzylidene}-4-methylbenzenesulfonohydrazide has been shown to have antimicrobial, antitumor, and anti-inflammatory properties. In material science, N'-{2-[(3-bromobenzyl)oxy]benzylidene}-4-methylbenzenesulfonohydrazide has been used as a building block for the synthesis of novel materials with potential applications in energy storage and conversion. In environmental science, N'-{2-[(3-bromobenzyl)oxy]benzylidene}-4-methylbenzenesulfonohydrazide has been studied for its potential use as a sensor for detecting heavy metal ions in water.